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Cat. No.: B10823541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WKYMVm is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-D-Met) that acts as a potent agonist

for formyl peptide receptors (FPRs), particularly FPR1, FPR2 (also known as FPRL1), and

FPR3.[1][2][3] These receptors are primarily expressed on immune cells and play a crucial role

in inflammatory responses and host defense.[2][3] WKYMVm stimulates a variety of cellular

responses, including chemotaxis, intracellular calcium mobilization, superoxide production, and

cell proliferation.[1][2][4] This document provides detailed protocols for the preparation of

WKYMVm trifluoroacetate (TFA) salt stock solutions and their application in common biological

assays.
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Property Value Reference

Sequence
Trp-Lys-Tyr-Met-Val-D-Met-

NH2
[5]

Molecular Weight (free base) 856.11 g/mol [5]

Molecular Weight (TFA salt) ~970.13 g/mol

Appearance Lyophilized white powder [1]

Purity ≥95% (HPLC) [1][2]

Solubility of WKYMVm TFA
Solvent Solubility Reference

Water
Soluble up to 2 mg/mL.[2]

Sonication may be required.[6]
[2][6]

DMSO
Soluble up to 55 mg/mL.[7]

Sonication is recommended.[7]
[7]

Ethanol Soluble up to 30 mg/mL [8]

PBS (pH 7.2)
Limited solubility (e.g., 0.20

mg/mL in Ethanol:PBS 1:4)
[8]

Recommended Storage Conditions
Form

Storage
Temperature

Duration Reference

Lyophilized Powder -20°C or -80°C Up to several years [9][10][11]

Stock Solution in

DMSO
-80°C Up to 6 months [1]

Stock Solution in

Water/Buffer

-20°C or -80°C

(aliquoted)
Up to 3 months [1]
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Protocol 1: Preparation of WKYMVm TFA Stock Solution
This protocol describes the reconstitution of lyophilized WKYMVm TFA salt to create a high-

concentration stock solution. It is critical to handle the lyophilized peptide correctly to ensure its

stability and activity.

Materials:

WKYMVm TFA, lyophilized powder

Sterile, nuclease-free dimethyl sulfoxide (DMSO) or sterile, deionized water

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized WKYMVm to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can degrade the peptide.[9][12]

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Based on the desired stock concentration and the amount of peptide in the

vial, calculate the required volume of solvent. For a 10 mM stock solution using WKYMVm
TFA (MW ~970.13 g/mol ), dissolve 9.7 mg in 1 mL of solvent.

For DMSO stock: Carefully add the calculated volume of sterile DMSO to the vial. DMSO

is generally preferred for long-term storage due to its ability to inhibit microbial growth and

maintain peptide stability.

For aqueous stock: Add the calculated volume of sterile, deionized water. If the peptide is

difficult to dissolve, sonication can be used.[6] Note that aqueous solutions are more

susceptible to microbial contamination and degradation.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. Visually inspect the solution to ensure there are no particulates.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

low-retention polypropylene tubes. This is crucial to avoid repeated freeze-thaw cycles,

which can degrade the peptide.[9][11]

Store DMSO stocks at -80°C for up to 6 months.[1]

Store aqueous stocks at -20°C for up to 1 month or -80°C for up to 3 months.[1]

Note on TFA Salt: The trifluoroacetate counter-ion can lower the pH of unbuffered aqueous

solutions. For cell-based assays, it is important to ensure that the final concentration of TFA in

the culture medium is not high enough to affect cell viability or experimental outcomes.[13]

Diluting the stock solution sufficiently in buffered medium (e.g., 1:1000 or greater) is typically

adequate to neutralize this effect.

Protocol 2: General Protocol for Cell-Based Assays
This protocol provides a general workflow for using the WKYMVm stock solution in various

biological assays. Specific cell types, seeding densities, and incubation times should be

optimized for each experiment.

Workflow:

Caption: General workflow for WKYMVm in cell-based assays.

Key Biological Assays:

Chemotaxis Assay: WKYMVm is a potent chemoattractant.[1] In a typical transwell assay,

cells are placed in the upper chamber, and different concentrations of WKYMVm (e.g., 10-

100 nM) are added to the lower chamber.[3] After incubation, the number of cells that have

migrated to the lower chamber is quantified.

Calcium Mobilization Assay: WKYMVm induces a rapid increase in intracellular calcium

concentration ([Ca2+]i).[2] Cells are loaded with a calcium-sensitive fluorescent dye (e.g.,

Fura-2 AM). The baseline fluorescence is measured, followed by the addition of WKYMVm

(e.g., 0.1-100 nM). The change in fluorescence, indicating calcium flux, is monitored over

time.
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Superoxide Production Assay: WKYMVm stimulates the production of reactive oxygen

species in phagocytes.[2] This can be measured using assays such as the cytochrome c

reduction assay or with fluorescent probes like dihydroethidium. Cells are treated with

WKYMVm (e.g., 10-1000 nM), and superoxide production is quantified.

Cell Proliferation Assay: WKYMVm can induce the proliferation of certain cell types, such as

intestinal epithelial cells.[4] Cells are treated with various concentrations of WKYMVm (e.g.,

10-1000 nM) for a specified period (e.g., 24 hours), and cell viability or proliferation is

assessed using methods like MTT or direct cell counting.[4]

Signaling Pathway
WKYMVm exerts its effects by binding to and activating G-protein coupled formyl peptide

receptors (FPRs). This initiates a cascade of intracellular signaling events.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.glpbio.com/gc37936.html
https://www.medchemexpress.com/wkymvm-nh2-tfa.html
https://www.medchemexpress.com/wkymvm-nh2-tfa.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WKYMVm

FPR1/FPR2/FPR3

 binds to

Gαi / Gβγ

 activates

Phospholipase C
(PLC)

 activates

PI3K / Akt

PIP2

 hydrolyzes

IP3

DAG

Ca²⁺ Release
(from ER)

 induces

Protein Kinase C
(PKC)

 activates

 co-activates

Cellular Responses:
- Chemotaxis

- Superoxide Production
- Ca²⁺ Mobilization

- Proliferation
- Cytokine Release

MAPK Cascade
(ERK, JNK, p38)

Click to download full resolution via product page

Caption: Simplified WKYMVm signaling cascade via FPRs.
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Upon binding of WKYMVm to FPRs, the associated heterotrimeric G-protein (typically Gαi) is

activated. The dissociated Gβγ subunits can activate phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)

and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while

DAG activates protein kinase C (PKC).[14] These events, along with the activation of other

pathways like the PI3K/Akt and MAPK cascades, lead to the diverse cellular responses elicited

by WKYMVm.[2][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10823541#preparing-wkymvm-tfa-stock-solution-for-
biological-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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